Cas no 1804874-22-3 (Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804874-22-3
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4902154
• Update Time: 2025-06-12

Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-8(16)5-6-3-4-7(11)9(15-6)10(12,13)14/h3-4H,2,5H2,1H3
• InChI Key： FQCJURCNYANYBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OCC)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804874-22-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804874-22-3) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting remarkable utility in the development of novel bioactive compounds. This compound, characterized by its brominated and trifluoromethyl substituents, plays a pivotal role in constructing complex molecular architectures essential for drug discovery and development.

The structural motif of Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate consists of a pyridine core functionalized with an acetic ester group at the 6-position, a bromine atom at the 3-position, and a trifluoromethyl group at the 2-position. This specific arrangement endows the compound with unique electronic and steric properties, making it an attractive scaffold for medicinal chemists. The presence of both bromine and trifluoromethyl groups provides multiple handles for further chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, there has been a significant surge in interest regarding halogenated pyridines as key building blocks in pharmaceutical research. The incorporation of halogen atoms, particularly bromine and fluorine, into heterocyclic compounds has been extensively studied due to their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate stands out as a particularly versatile precursor, facilitating the construction of both nucleophilic and electrophilic substitution products.

The trifluoromethyl group, a well-documented pharmacophore, is renowned for its ability to enhance lipophilicity, metabolic stability, and binding interactions with biological targets. Its incorporation into the pyridine ring of Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate not only improves the compound's overall physicochemical properties but also opens up possibilities for designing drugs with enhanced efficacy and reduced toxicity. Furthermore, the bromine atom serves as an excellent leaving group for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are fundamental transformations in modern drug synthesis.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate in medicinal chemistry. For instance, transition-metal-catalyzed reactions have enabled efficient functionalization of this intermediate, allowing for rapid diversification of molecular structures. These techniques have been instrumental in accelerating hit-to-lead optimization processes and in generating novel compounds with promising therapeutic potential.

The application of computational chemistry and machine learning algorithms has also played a crucial role in leveraging the synthetic potential of Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate. By predicting reaction outcomes and optimizing synthetic routes, researchers can now design complex molecules with greater precision and efficiency. This integration of computational tools with traditional synthetic organic chemistry has revolutionized drug discovery pipelines.

In conclusion, Ethyl 3-bromo-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804874-22-3) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing biologically active molecules with optimized pharmacokinetic profiles. As research continues to uncover new applications for this compound, its significance in drug development is poised to grow even further.